Cas no 86580-67-8 ((1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine)

• Product Name: (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine
• CAS No: 86580-67-8
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 4657780
• Update Time: 2025-06-11

(1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine
• 3807AJ
• SB48317
• (1S,5R)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine
• (1R,5S)-9-BENZYL-9-AZABICYCLO[3.3.1]NONAN-3-AMINE

• Inchi： 1S/C15H22N2/c16-13-9-14-7-4-8-15(10-13)17(14)11-12-5-2-1-3-6-12/h1-3,5-6,13-15H,4,7-11,16H2/t13?,14-,15+
• InChI Key： UWEVJKJUENNRQT-GOOCMWNKSA-N
• SMILES： N1(CC2C=CC=CC=2)[C@@H]2CCC[C@H]1CC(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3

Additional information on (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine

Comprehensive Overview of (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine (CAS No. 86580-67-8)

The compound (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine (CAS No. 86580-67-8) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo[3.3.1]nonane core, combined with a benzyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, owing to its ability to interact with neurotransmitter receptors.

In recent years, the demand for chiral amines like (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine has surged due to their role in asymmetric synthesis and enantioselective catalysis. This compound's stereospecific configuration (1R,3S,5S) is critical for achieving high selectivity in drug formulations, a topic frequently searched by chemists exploring chiral building blocks. Its CAS No. 86580-67-8 is often queried in databases for purity verification and regulatory compliance.

The 9-azabicyclo[3.3.1]nonane scaffold is a privileged structure in medicinal chemistry, frequently appearing in compounds targeting neurological disorders and pain management. Users searching for "azabicyclic compounds in drug discovery" or "benzylamine derivatives for CNS applications" will find this compound highly relevant. Its benzyl group enhances lipophilicity, improving blood-brain barrier penetration—a key consideration in designing neuroactive drugs.

From a synthetic perspective, (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine serves as a precursor for N-heterocyclic frameworks, a hot topic in green chemistry and sustainable synthesis. Queries like "eco-friendly amine synthesis" or "catalysis in bicyclic amine production" align with its utility. The compound's stability under various pH conditions also makes it suitable for prodrug design, another trending research area.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 86580-67-8, ensuring batch-to-batch consistency. Laboratories frequently search for "spectroscopic data of azabicyclo compounds" to validate their findings. Additionally, the compound's X-ray crystallography data is valuable for computational chemists modeling receptor-ligand interactions.

In conclusion, (1R,3S,5S)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-amine represents a multifaceted tool for drug discovery and organic synthesis. Its intersection with trending topics like CNS therapeutics, chiral chemistry, and sustainable methodologies ensures its continued relevance in scientific literature and industrial applications.